
molecular structure and properties of C.I.
Reactive Brown 23

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive Brown 23

Cat. No.: B15138136 Get Quote

An In-depth Technical Guide to C.I. Reactive Brown 23

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Brown 23 is a synthetic dye belonging to the double azo class.[1] It is also

known by synonyms such as Procion Brown MX-GRN. Its primary industrial application is in the

dyeing of cellulosic fibers, such as cotton, to which it forms a covalent bond, providing high

wash fastness. While extensively used in the textile industry, its application and properties in

the fields of biomedical research and drug development are not well-documented in publicly

available literature. This guide provides a summary of the available technical information for

C.I. Reactive Brown 23.

Molecular Structure and Properties
The molecular structure of C.I. Reactive Brown 23 is characterized by two azo groups (-N=N-)

connecting aromatic moieties, and a reactive dichlorotriazine group that enables its covalent

attachment to fibers.

Molecular Structure
IUPAC Name: Sodium 2-((4-((4-((4,6-dichloro-1,3,5-triazin-2-yl)amino)-5-sulfonatonaphthalen-

1-yl)diazenyl)-2,5-dimethylphenyl)diazenyl)benzene-1,4-disulfonate
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Molecular Formula: C₂₇H₁₇Cl₂N₈Na₃O₉S₃

Physicochemical Properties
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative data for several key physicochemical properties of C.I. Reactive Brown 23, such

as absorption maxima (λmax), molar absorptivity, and a detailed solubility profile. The available

data is summarized in the table below.

Property Value Source

C.I. Name Reactive Brown 23 [1]

CAS Number 68892-31-9

Molecular Weight 833.53 g/mol

Appearance Yellow light brown powder [1]

Experimental Information
Detailed experimental protocols for the use of C.I. Reactive Brown 23 in a research context,

particularly within drug development or biological studies, are not available in the reviewed

literature. The primary documented application is in textile dyeing. However, a general workflow

for the synthesis of azo dyes, which is applicable to C.I. Reactive Brown 23, is presented

below.

General Synthesis Workflow for Azo Dyes
The synthesis of azo dyes typically involves a two-step process: diazotization of a primary

aromatic amine followed by a coupling reaction with a suitable coupling component.
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Diazotization

Coupling Reaction

Primary Aromatic Amine

Sodium Nitrite (NaNO₂)

Reacts with

Arenediazonium Salt Solution

In the presence of HCl at 0-5°C

Hydrochloric Acid (HCl)

Coupling Component
(e.g., Naphthol derivative)

Added to

Azo Dye Precipitate

Reacts with

Filtration and Washing

Purified Azo Dye

Click to download full resolution via product page

Caption: General workflow for the synthesis of azo dyes.
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Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding the biological activity of

C.I. Reactive Brown 23 or its interaction with any signaling pathways. Its primary known

function is as a colorant for textiles.

Conclusion
C.I. Reactive Brown 23 is a well-defined chemical entity with a specific application in the

textile industry. However, there is a significant lack of data regarding its physicochemical

properties beyond its basic identification, and no documented use in biomedical research or

drug development. For professionals in these fields, this compound represents an

uncharacterized molecule with unknown biological effects. Any potential application in a

biological context would require extensive foundational research, including determination of its

spectroscopic properties, solubility, stability, and a full toxicological and pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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